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Dichlorocyclohexanecarboxanilide

CAS No.: 15907-85-4

Cat. No.: B1295400

Get Quote

Executive Summary: Immediate Action Directives
3',4'-Dichlorocyclohexanecarboxanilide (CAS 15907-85-4) is a halogenated organic amide.

[1][2] Upon environmental release or metabolic breakdown, it hydrolyzes to release 3,4-

dichloroaniline, a severe aquatic toxin and methemoglobinemia-inducing agent.[1]

Disposal Class: Halogenated Organic Waste (RCRA Hazardous).[1]

Prohibited: Do NOT dispose of down the drain. Do NOT mix with strong acids or bases

(accelerates hydrolysis).[1]

Destruction Method: High-temperature incineration with acid gas scrubbing.[1]

Immediate Spill Action: Dampen with PEG-400 or water (if not water-reactive) to prevent

dust; sweep into a sealed container.[1] Do not generate dust.[1][3][4][5]
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To handle this compound safely, you must understand the causality of its hazard profile. It is not

merely "toxic"; it is a masked toxicophore.[1]

The Mechanism of Toxicity
The molecule consists of a cyclohexane ring attached to a dichloroaniline moiety via an amide

bond.

Stability: The amide bond is stable under neutral conditions but susceptible to hydrolysis in

acidic or alkaline environments (e.g., wastewater treatment plants).

The Toxicophore: Hydrolysis releases 3,4-Dichloroaniline (3,4-DCA).[1]

Bioaccumulation:[6] 3,4-DCA is lipophilic (log Kow ~2.[1]7) and bioconcentrates in aquatic

organisms.[1]

Acute Toxicity:[3][7][8] It acts as a blood toxicant, oxidizing hemoglobin to methemoglobin,

impairing oxygen transport (cyanosis).

Environmental Fate:[9] Halogenated anilines are persistent.[1] Standard bacterial

digestion in municipal water treatment is often insufficient to degrade the carbon-chlorine

bonds, leading to downstream contamination.[1]

Table 1: Physical & Hazard Properties
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Property Data / Characteristic Operational Implication

CAS Number 15907-85-4
Use for waste manifesting.[1]

[4]

Physical State Solid (Crystalline)
Inhalation of dust is the

primary exposure vector.

Flash Point ~217°C (Predicted)
Combustible solid.[1] Keep

away from open flames.

Water Solubility Very Low
Will settle in traps; does not

dilute effectively.[1]

Reactivity Amide Hydrolysis
Incompatible: Strong oxidizers,

acids, bases.

Pre-Disposal Stabilization & Handling
Effective disposal begins at the bench.[1] You must stabilize the waste stream before it leaves

your control.[1]

Personal Protective Equipment (PPE) Matrix
Respiratory: If handling powder >10 mg, use a P100 particulate respirator or work strictly

within a biosafety cabinet/fume hood.[1]

Dermal: Double-gloving is required.[1]

Inner Layer: Nitrile (4 mil).[1]

Outer Layer: Nitrile (minimum 5 mil) or Laminate Film (Silver Shield) if dissolved in organic

solvents.[1]

Rationale: Halogenated aromatics can permeate standard nitrile over time, especially

when solvated in DMSO or Methanol.[1]

Waste Segregation Logic
You must segregate this chemical from "General Organic Waste."[1]
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The "Halogen Rule": Any waste stream containing >1% of this compound must be tagged as

"Halogenated Solvent/Organic."[1]

Why? Incinerators require specific injection nozzles and scrubber settings for halogens to

capture the generated Hydrogen Chloride (HCl) gas and prevent the formation of

Dioxins/Furans.

Mother Liquors: If the compound is dissolved in a solvent (e.g., reaction filtrate), the entire

volume is now Halogenated Waste.

The Disposal Protocol (Step-by-Step)
This protocol ensures compliance with EPA standards (RCRA) and prevents environmental

release.[1]

Scenario A: Solid Waste (Pure Compound or
Contaminated Solids)[1]

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar.[1] Do not use

glass for solids (risk of breakage).[1]

Bagging: Place the solid waste (weighing boats, contaminated gloves, pure powder) inside a

clear 6-mil polyethylene bag.[1]

Sealing: Twist and tape the bag neck (gooseneck seal).[1] Place the bag inside the HDPE

jar.

Labeling: Apply a hazardous waste label.

Constituents: "3',4'-Dichlorocyclohexanecarboxanilide (Solid)."[1]

Hazard Checkbox: Toxic, Irritant.[1][4][7]

Note: "Contains Halogenated Organics."[1][10][11]

Scenario B: Liquid Waste (Solutions)
Compatibility Check: Ensure the solvent is compatible with HDPE or Glass.[1]
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Transfer: Pour into a dedicated "Halogenated Waste" carboy.

Critical: Do not fill >90% to allow for thermal expansion.[1]

pH Check: If the solution is acidic or basic (e.g., from a workup), neutralize to pH 6–8 before

adding to the waste drum to prevent amide hydrolysis and gas generation inside the

container.

Visualizing the Decision Logic
The following diagram illustrates the critical decision points for disposing of 3',4'-
Dichlorocyclohexanecarboxanilide to ensure it reaches the correct destruction facility.
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Critical Logic: The Solute Rules

Waste Generation:
3',4'-Dichlorocyclohexanecarboxanilide

Determine Physical State

Solid Waste
(Powder, Gloves, Paper)

Solid

Liquid Waste
(Dissolved in Solvent)

Liquid

Double Bag in
6-mil Polyethylene Is Solvent Halogenated?

Place in Wide-Mouth
HDPE Drum

LABELING:
Must state 'Halogenated Organic'

& 'Toxic'

Add to 'Halogenated'
Waste Carboy

Yes (e.g., DCM, Chloroform) No (e.g., DMSO, MeOH)

Segregate as 'Toxic'
Non-Halogenated Stream

(Rare - Check EHS)

FINAL DISPOSAL:
High-Temp Incineration

(w/ HCl Scrubbing)

Click to download full resolution via product page

Figure 1: Waste stream segregation logic ensuring the compound is routed to an incinerator

capable of handling halogenated aromatics.
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Emergency Contingencies
Spill Cleanup (Solid)

Isolate: Evacuate the immediate area (10 ft radius).

PPE: Don N95/P100 respirator, goggles, and double nitrile gloves.[1]

Suppression: Gently mist the powder with PEG-400 or water (if compatible with surrounding

materials) to suppress dust.[1] Do not dry sweep.

Collection: Scoop damp material into a glass or HDPE jar.

Clean: Wipe surface with a soap/water solution.[1] Collect wipes as hazardous waste.[1]

Exposure First Aid
Inhalation: Move to fresh air immediately. Monitor for signs of cyanosis (blue lips/fingernails)

indicating methemoglobinemia.[1]

Skin Contact: Wash with soap and water for 15 minutes.[1] Do not use ethanol (enhances

absorption of anilides).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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